Cas no 500293-87-8 (Benzamide, 3-ethyl- (9CI))

Benzamide, 3-ethyl- (9CI) structure
Benzamide, 3-ethyl- (9CI) structure
Product Name:Benzamide, 3-ethyl- (9CI)
CAS No:500293-87-8
MF:C9H11NO
MW:149.189742326736
CID:1022489
PubChem ID:257948
Update Time:2025-04-20

Benzamide, 3-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-ethyl- (9CI)
    • 3-ethylbenzamide
    • NCIOpen2_001183
    • SCHEMBL45866
    • DTXSID70292955
    • BENZAMIDE, 3-ETHYL-
    • AKOS006359879
    • DB-284949
    • 500293-87-8
    • NSC-86575
    • NSC86575
    • Inchi: 1S/C9H11NO/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3,(H2,10,11)
    • InChI Key: MVGMZFRPBRUJAQ-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC(=C1)CC)N

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.1Ų

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